Cas no 1379174-91-0 (2-bromo-4-ethynylpyrimidine)

• Product Name: 2-bromo-4-ethynylpyrimidine
• CAS No: 1379174-91-0
• MF: C₆H₃BrN₂
• MW: 183.005419969559
• CID: 5967751
• PubChem ID: 87400489
• Update Time: 2025-11-02

2-bromo-4-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethynylpyrimidine
• 1379174-91-0
• EN300-6492203

• Inchi： 1S/C6H3BrN2/c1-2-5-3-4-8-6(7)9-5/h1,3-4H
• InChI Key： SWPJZCPKHBXQHW-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(C#C)=N1

Computed Properties

• Exact Mass: 181.94796g/mol
• Monoisotopic Mass: 181.94796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-bromo-4-ethynylpyrimidine

Comprehensive Guide to 2-Bromo-4-ethynylpyrimidine (CAS 1379174-91-0): Properties, Applications, and Market Insights

2-Bromo-4-ethynylpyrimidine (CAS 1379174-91-0) is a highly versatile heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This pyrimidine derivative features both bromine and ethynyl functional groups, making it an important building block for various synthetic applications. With the growing demand for small molecule drugs and click chemistry reagents, this compound has become increasingly valuable in modern chemical research.

The molecular structure of 2-bromo-4-ethynylpyrimidine combines the electron-rich pyrimidine ring with reactive bromo and ethynyl substituents. This unique combination allows for multiple cross-coupling reactions, particularly in palladium-catalyzed processes. Researchers frequently utilize this compound in Sonogashira coupling, Suzuki-Miyaura coupling, and other transition metal-catalyzed reactions to create complex molecular architectures.

In pharmaceutical applications, 2-bromo-4-ethynylpyrimidine CAS 1379174-91-0 serves as a key intermediate for developing kinase inhibitors and other targeted therapies. The compound's ability to participate in bioorthogonal chemistry makes it particularly valuable for drug discovery and bioconjugation applications. Recent studies have explored its potential in creating PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in degrader therapeutics.

The materials science field has also embraced 2-bromo-4-ethynylpyrimidine for developing advanced organic electronic materials. Its π-conjugated system and terminal alkyne group make it suitable for constructing molecular wires, organic semiconductors, and metal-organic frameworks (MOFs). Researchers are particularly interested in its potential for creating photoactive materials and molecular sensors.

From a synthetic chemistry perspective, 2-bromo-4-ethynylpyrimidine offers several advantages. The bromo substituent at the 2-position provides an excellent handle for regioselective functionalization, while the ethynyl group at the 4-position enables click chemistry applications. This dual functionality has made the compound popular for constructing diverse chemical libraries in combinatorial chemistry and high-throughput screening.

The global market for 2-bromo-4-ethynylpyrimidine CAS 1379174-91-0 has shown steady growth, driven by increasing demand from pharmaceutical companies and research institutions. Suppliers typically offer this compound with high purity (≥95% by HPLC) to meet the stringent requirements of medicinal chemistry applications. Pricing trends indicate that the cost remains stable, reflecting established synthetic routes and reliable supply chains.

Quality control for 2-bromo-4-ethynylpyrimidine typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. Storage recommendations generally suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. Proper handling requires standard laboratory safety precautions, including the use of personal protective equipment.

Recent patent literature reveals growing interest in 2-bromo-4-ethynylpyrimidine as a building block for anticancer agents and antiviral compounds. Several patent applications filed in 2022-2023 describe its use in creating novel small molecule inhibitors targeting various disease pathways. This trend aligns with the broader pharmaceutical industry's focus on targeted drug discovery and precision medicine.

For researchers considering 2-bromo-4-ethynylpyrimidine in their work, several synthetic protocols are available in the literature. Common approaches involve palladium-catalyzed cross-coupling of appropriately functionalized pyrimidine precursors. The compound's reactivity profile makes it particularly suitable for modular synthesis strategies, allowing for efficient construction of complex molecular scaffolds.

Looking ahead, the future applications of 2-bromo-4-ethynylpyrimidine CAS 1379174-91-0 appear promising. Emerging research areas such as chemical biology, theranostics, and smart materials are likely to create new opportunities for this versatile building block. As synthetic methodologies continue to advance, we can expect to see expanded use of this compound in cutting-edge drug development and material science applications.